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Introduction

Undecylenoyl glycine, the N-acylation product of undecylenic acid and glycine, is a versatile
anionic surfactant belonging to the family of N-acyl amino acids.[1][2][3] Its unique structure,
comprising a lipophilic undecylenoyl chain and a hydrophilic glycine headgroup, imparts a
range of desirable properties, making it a valuable ingredient in cosmetics, personal care
products, and pharmaceutical formulations. This technical guide provides a comprehensive
overview of the surfactant properties of undecylenoyl glycine, including quantitative data,
detailed experimental protocols, and insights into its mechanisms of action.

Chemical and Physical Properties

Undecylenoyl glycine is a white to off-white crystalline powder with a molecular weight of
241.33 g/mol .[1][2] It is sparingly soluble in water at neutral pH but its solubility increases

under alkaline conditions (pH > 7.0).[2] It demonstrates good solubility in alcohols such as
ethanol and propylene glycol.[2][4]

Surfactant Properties of Undecylenoyl Glycine

As an amphiphilic molecule, undecylenoyl glycine exhibits excellent surfactant properties,
including surface tension reduction, micelle formation, and foaming. These characteristics are
crucial for its function as a cleansing agent, emulsifier, and formulation stabilizer.
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Quantitative Surfactant Data

While specific experimental values for the critical micelle concentration (CMC) and surface

tension of pure undecylenoyl glycine are not readily available in the reviewed literature, data

for structurally related N-acyl glycinates provide valuable insights. Generally, for N-acyl amino

acid surfactants, the CMC decreases with increasing alkyl chain length.[5]

Method of
Property Value/Range L .
Determination/Calculation
Titration with a standardized
Acid Value 220.0 - 250.0 mg KOH/g[2][4] solution of potassium

hydroxide.

Saponification Value

Not available

Hydrophilic-Lipophilic Balance
(HLB)

Estimated ~10-12

Calculated using the Griffin
method (HLB = 20 * (Mh / M))
or Davies method. A precise
value requires the
saponification value. Based on
its structure and applications
as an O/W emulsifier, an HLB

in this range is expected.

Critical Micelle Concentration
(CMC)

Not available for pure
undecylenoyl glycine. For
sodium cocoyl glycinate
(average C12-C14 chain), the
CMC is approximately 0.21
mmol/L.[6]

Typically determined by
measuring a physical property
(e.g., surface tension,
conductivity) as a function of

surfactant concentration.[7][8]

Surface Tension at CMC
(yCMCQC)

Not available for pure
undecylenoyl glycine. Sodium
cocoyl glycinate reduces the
surface tension of water to

approximately 33.1 mN/m.[6]

Measured using techniques
such as the du Nolly ring
method or Wilhelmy plate
method at the determined
CMC.[9]
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Experimental Protocols
Synthesis of Undecylenoyl Glycine (Laboratory Scale)

This protocol is adapted from the general Schotten-Baumann reaction for N-acyl amino acids.

[3]

Materials:

Glycine

e Undecylenoyl chloride

e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI)

« Distilled water

e Organic solvent (e.g., diethyl ether or ethyl acetate)
e Anhydrous magnesium sulfate

Procedure:

e Dissolve glycine in an aqueous solution of sodium hydroxide (e.g., 10% w/v) in a three-
necked flask equipped with a mechanical stirrer, dropping funnel, and thermometer. The
solution should be cooled in an ice bath.

e Slowly add undecylenoyl chloride dropwise from the dropping funnel while vigorously stirring
and maintaining the temperature below 10°C. The pH of the reaction mixture should be
maintained in the alkaline range (pH 9-11) by the concurrent addition of a sodium hydroxide
solution.

» After the addition is complete, continue stirring for 2-3 hours at room temperature to ensure
the reaction goes to completion.

o Cool the reaction mixture in an ice bath and acidify with dilute hydrochloric acid to a pH of
approximately 2-3. This will precipitate the undecylenoyl glycine.
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« Filter the precipitate using a Buchner funnel and wash with cold distilled water to remove
inorganic salts.

e The crude product can be purified by recrystallization from a suitable solvent (e.qg.,
ethanol/water mixture).

e Dry the purified undecylenoyl glycine under vacuum.

Determination of Critical Micelle Concentration (CMC)
and Surface Tension

The CMC and surface tension can be determined using a tensiometer (e.g., using the du Nouly
ring or Wilhelmy plate method).

Procedure:

e Prepare a stock solution of undecylenoyl glycine in a suitable aqueous buffer (e.g.,
phosphate buffer at a specific pH).

o Prepare a series of dilutions of the stock solution with varying concentrations of
undecylenoyl glycine.

» Measure the surface tension of each solution, starting with the most dilute.

» Plot the surface tension as a function of the logarithm of the undecylenoyl glycine
concentration.

e The CMC is the concentration at which a sharp break in the curve is observed. The surface
tension value at this point is the yCMC.[8][9]

Foaming Properties Assessment (Ross-Miles Method)

The Ross-Miles method is a standardized procedure for evaluating the foaming capacity and
foam stability of surfactants.[10][11][12][13][14]

Apparatus:
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o Ross-Miles foam apparatus, consisting of a jacketed glass tube with a specified height and
diameter, and a reservoir with a standardized orifice.

Procedure:

e Prepare a solution of undecylenoyl glycine at a specific concentration and temperature.
o Pour a defined volume of the solution into the main tube of the apparatus.

e Add a specified volume of the same solution to the reservoir.

 Allow the solution from the reservoir to fall from a set height into the main tube, generating
foam.

e Measure the initial height of the foam column immediately after all the solution has been
added.

e Record the foam height at specific time intervals (e.g., 1, 3, and 5 minutes) to assess foam
stability.

Signaling Pathways and Mechanisms of Action

Undecylenoyl glycine exhibits several biological activities, including antimicrobial and sebum-
regulating effects, which are attributed to its interaction with specific signaling pathways.

Inhibition of 5-alpha Reductase

Undecylenoyl glycine is known to help control sebum production.[2] This is, in part, attributed
to the inhibition of the enzyme 5-alpha-reductase. This enzyme is responsible for the
conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT), which is a
key driver of sebaceous gland activity.[15] By inhibiting 5-alpha-reductase, undecylenoyl
glycine can help to reduce sebum production, making it a valuable ingredient in formulations
for oily and acne-prone skin.
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Figure 1. Simplified diagram of 5-alpha reductase inhibition by undecylenoyl glycine.

Antimicrobial Activity against Propionibacterium aches

Propionibacterium acnes (now known as Cutibacterium acnes) is a bacterium implicated in the
pathogenesis of acne vulgaris.[16][17] Undecylenoyl glycine has been shown to possess
antimicrobial activity against this bacterium.[4] The proposed mechanism involves the
disruption of the bacterial cell membrane, leading to increased permeability and leakage of
intracellular components, ultimately resulting in bacterial cell death.
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Figure 2. Proposed antimicrobial mechanism of undecylenoyl glycine against P. acnes.

Anti-Dandruff Mechanism via Inhibition of Malassezia
species

The yeast Malassezia is a key factor in the development of dandruff.[18][19] These lipophilic
yeasts produce lipases that hydrolyze sebum triglycerides into free fatty acids, which can cause
scalp irritation and flaking.[20] Undecylenoyl glycine exhibits antifungal activity against
Malassezia species, helping to control their proliferation on the scalp.[2] By reducing the
population of these microorganisms, undecylenoyl glycine helps to alleviate the symptoms of
dandruff.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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